![molecular formula C13H19NO B037940 2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one CAS No. 111342-09-7](/img/structure/B37940.png)
2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one
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Overview
Description
2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one, also known as PMA-2, is a psychoactive compound that belongs to the amphetamine family. It is a synthetic drug that is chemically similar to MDMA (3,4-methylenedioxymethamphetamine) and is often sold as a substitute for MDMA. PMA-2 is a potent stimulant that can cause hallucinations, hyperthermia, and other adverse effects.
Mechanism of Action
2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in increased activity in the central nervous system, leading to the stimulant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes vasoconstriction, which can lead to organ damage in the long term. This compound has also been shown to cause hallucinations, paranoia, and other adverse psychological effects.
Advantages and Limitations for Lab Experiments
2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one has a number of advantages and limitations for lab experiments. It is relatively easy to synthesize and can be used as a tool to study the effects of amphetamines on the central nervous system. However, this compound is a potent stimulant that can cause adverse effects in animal models. It is also not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for research on 2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one. One area of interest is the long-term effects of this compound on the brain and other organs. Another area of interest is the development of new drugs based on the structure of this compound that have fewer adverse effects. Finally, research on the potential therapeutic uses of this compound and related compounds is also an area of interest.
Conclusion
In conclusion, this compound is a synthetic drug that belongs to the amphetamine family. It is a potent stimulant that can cause hallucinations, hyperthermia, and other adverse effects. This compound has been used in scientific research to study its effects on the central nervous system. It has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain. This compound has a number of advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
The synthesis of 2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one involves the reaction of 4-isobutylphenylacetone with ammonium acetate and methylamine. This reaction produces this compound as a white crystalline powder. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-Amino-1-[4-(2-methylpropyl)phenyl]propan-1-one has been used in scientific research to study its effects on the central nervous system. It has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain. This compound has also been used as a tool to study the mechanism of action of amphetamines and their effects on the brain.
properties
CAS RN |
111342-09-7 |
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Molecular Formula |
C13H19NO |
Molecular Weight |
205.3 g/mol |
IUPAC Name |
2-amino-1-[4-(2-methylpropyl)phenyl]propan-1-one |
InChI |
InChI=1S/C13H19NO/c1-9(2)8-11-4-6-12(7-5-11)13(15)10(3)14/h4-7,9-10H,8,14H2,1-3H3 |
InChI Key |
MTHGEDVZIWECQK-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=CC=C(C=C1)C(=O)C(C)N |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(=O)C(C)N |
synonyms |
1-Propanone, 2-amino-1-[4-(2-methylpropyl)phenyl]- |
Origin of Product |
United States |
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